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Compound of Interest

Compound Name: 3-Hydroxyquinoline N-oxide

CAS No.: 59953-98-9

Cat. No.: B1615622

Get Quote

Executive Summary
The 3-hydroxyquinoline N-oxide (3-HQN) scaffold represents a specialized class of nitrogen

heterocycles, distinct from the widely utilized 8-hydroxyquinoline chelators and 4-quinolone

antibiotics. Its biological significance is anchored in the Aurachin family of myxobacterial

alkaloids (specifically Aurachin A and B). These compounds act as potent, lipophilic inhibitors of

the electron transport chain (ETC), exhibiting dual-target efficacy against Complex I

(NADH:ubiquinone oxidoreductase) and Complex III (cytochrome bc1), as well as the

prokaryote-specific cytochrome bd oxidase. This multi-target profile makes 3-HQN derivatives

prime candidates for antitubercular, antimalarial, and anticancer therapeutics.

Structural Basis and Chemical Properties[1][2][3][4]
[5]
The Pharmacophore
The core pharmacophore consists of a quinoline ring oxidized at the nitrogen (N1) and

hydroxylated at position 3. Unlike 4-hydroxyquinoline N-oxides (e.g., HQNO) which
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predominantly exist as 4-quinolone tautomers, the 3-hydroxy isomer maintains a distinct

hydrogen-bonding network.

N-Oxide Functionality: The

dipole acts as a critical hydrogen bond acceptor/donor pair, essential for binding to the Q-
sites of respiratory enzymes.

C3-Hydroxyl Group: Provides an adjacent proton donor, facilitating chelation-like interactions

within the enzyme active site, particularly near heme centers or iron-sulfur clusters.

Lipophilic Tail: In natural products like Aurachin A, a farnesyl chain at C4 anchors the

molecule in the inner mitochondrial membrane or bacterial plasma membrane.

Tautomerism and Stability
While 4-hydroxyquinoline N-oxides tautomerize readily to cyclic hydroxamic acids (N-hydroxy-

4-quinolones), 3-hydroxyquinoline N-oxides are structurally constrained. This stability

prevents the "keto-enol" shift often seen in quinolones, locking the molecule in a conformation

favorable for specific hydrophobic pockets in the ETC.

Mechanisms of Action: Respiratory Chain
Inhibition[6]
The primary biological activity of 3-HQN derivatives is the disruption of cellular respiration.

Dual Inhibition of Mitochondrial Complexes
Experimental evidence indicates that 3-HQN derivatives inhibit oxidative phosphorylation at two

distinct sites:

Complex I (NADH Dehydrogenase): They block electron transfer from Fe-S clusters to

ubiquinone.

Complex III (Cytochrome bc1): Unlike antimycin A (which binds the

site) or myxothiazol (which binds the
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site), 3-HQN derivatives exhibit a binding mode that overlaps with the quinol oxidation site (

), preventing the transfer of electrons to Cytochrome c.

Prokaryotic Specificity: Cytochrome bd Oxidase
In bacteria (e.g., E. coli, M. tuberculosis), 3-HQN derivatives inhibit cytochrome bd oxidase, a

terminal oxidase used under low-oxygen conditions.

Mechanism: The inhibitor binds to the quinol oxidation site of the bd enzyme, preventing the

reduction of oxygen to water.

Therapeutic Value: Since mammalian mitochondria lack cytochrome bd, this target offers

high selectivity for antibacterial drug development, particularly for hypoxic, persistent

infections like latent tuberculosis.

Visualization of Inhibition Sites
The following diagram illustrates the interference points of 3-HQN derivatives within the

Electron Transport Chain.
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Caption: Multi-site inhibition of respiratory complexes by 3-hydroxyquinoline N-oxide
derivatives in mitochondria and bacteria.

Therapeutic Applications
Antitubercular Activity
Mycobacterium tuberculosis relies on cytochrome bd oxidase to survive host immune pressure

(hypoxia/nitric oxide). 3-HQN derivatives (analogous to Aurachin D) have demonstrated:

MIC values: Sub-micromolar activity against replicating and non-replicating strains.

Synergy: Enhances the efficacy of bioenergetic inhibitors like bedaquiline (which targets ATP

synthase).

Antimalarial & Antiparasitic[7]
Malaria:Plasmodium falciparum relies heavily on its mitochondrial ETC. 3-HQN derivatives

inhibit the parasite's bc1 complex, collapsing the mitochondrial membrane potential (

).

Leishmaniasis: Significant activity against Leishmania donovani promastigotes, driven by the

inhibition of the single mitochondrion's respiratory function.[1]

Anticancer Potential
Tumor cells in hypoxic environments often upregulate specific respiratory adaptations. 3-HQN

derivatives can act as Hypoxia-Activated Prodrugs (HAPs). The N-oxide moiety can be

bioreduced in hypoxic tissue to the corresponding 3-hydroxyquinoline, which may possess

distinct cytotoxic or chelation properties, or the N-oxide itself may induce ROS generation by

stalling the ETC.

Structure-Activity Relationship (SAR)
Data synthesized from aurachin analogues reveals the following SAR rules:
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Position Modification Effect on Activity

N-Oxide (N1) Reduction to amine

Loss of Activity. The N-oxide is

critical for binding affinity to the

Q-site.

C3-Hydroxyl Methylation (OMe)

Reduced Potency. The free

OH is required for H-bonding

within the active site.

C4-Position Farnesyl chain (C15)

Optimal. High lipophilicity is

essential for membrane

intercalation.

C4-Position Short alkyl (Methyl)

Inactive. The molecule fails to

reach the hydrophobic pocket

of the enzyme.

Ring System 6,7-Dichloro substitution

Increased Potency. Electron-

withdrawing groups often

enhance binding affinity.

Experimental Protocols
Synthesis of 3-Hydroxyquinoline N-Oxides
Note: This protocol avoids the standard Conrad-Limpach method (which yields 4-quinolones)

and uses a base-mediated cyclization of o-nitro-ketones.

Reagents: 1-(2-nitrophenyl)butan-2-one derivative,

, DMSO.

Preparation: Dissolve the o-nitro-phenyl ketone substrate (1.0 eq) in anhydrous DMSO.

Cyclization: Add sodium tert-butoxide (2.5 eq) at room temperature. The solution will turn

deep red/brown.

Reaction: Stir for 2-4 hours. The strong base generates the enolate, which attacks the nitro

group, followed by dehydration and rearrangement to form the N-oxide ring.
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Workup: Quench with saturated

. Extract with Ethyl Acetate.

Purification: Silica gel chromatography (DCM/MeOH gradient). 3-HQN derivatives are polar;

use 5-10% MeOH.

NADH Oxidase Inhibition Assay (Complex I)
Purpose: To quantify the

of the derivative against Complex I.

Source: Prepare Bovine Heart Submitochondrial Particles (SMP) or bacterial membrane

vesicles.

Buffer: 50 mM Phosphate buffer (pH 7.4), 250 mM Sucrose, 1 mM EDTA.

Start: Add SMP (0.1 mg protein/mL) and NADH (100 µM).

Inhibitor: Add test compound (dissolved in DMSO) at varying concentrations (1 nM – 10 µM).

Measurement: Monitor the decrease in absorbance at 340 nm (oxidation of NADH) over 5

minutes using a spectrophotometer.

Control: Run a solvent control (DMSO only) and a positive control (Rotenone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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